Cas no 55446-68-9 (Benzene, 1-methoxy-3-[(1E)-2-nitroethenyl]-)

• Product Name: Benzene, 1-methoxy-3-[(1E)-2-nitroethenyl]-
• CAS No: 55446-68-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 351873
• PubChem ID: 710751
• Update Time: 2025-07-30

Benzene, 1-methoxy-3-[(1E)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-3-[(1E)-2-nitroethenyl]-
• (E)-1-METHOXY-3-(2-NITROVINYL)BENZENE
• 1-methoxy-3-[(E)-2-nitroethenyl]benzene
• J-018542
• Ethene,-1-(3-methoxyphenyl)-2-nitro-
• CHEMBL4747743
• CS-0173388
• A923889
• NSC-93425
• AE-848/00888055
• NSC93425
• MFCD00024822
• NSC-783919
• 3-METHOXY-NITROSTYRENE
• 1-methoxy-3-(2-nitroethenyl)benzene
• m-Methoxy-.omega.-nitrostyrene
• BDBM50561069
• 3-Methoxy-b-nitrostyrene
• 1-Methoxy-3-(2-nitrovinyl)benzene
• 1-Methoxy-3-[(E)-2-nitrovinyl]benzene
• AKOS003627706
• DTXSID00351822
• m-Methoxy-.beta.-nitrostyrene
• SCHEMBL278627
• trans-3-Methoxy- beta -nitrosytrene
• 3179-09-7
• NSC783919
• trans-3-Methoxy-beta-nitrosytrene
• Cyto9E7
• 1-(3-Methoxyphenyl)-2-nitroethene
• 3-Methoxy-.beta.-nitrostyrene
• AS-38187
• 55446-68-9
• 3-Methoxy-beta-nitrostyrene
• Benzene, 1-methoxy-3-(2-nitroethenyl)-
• trans-3-Methoxy-beta-nitrosytrene, 97%
• Benzene, 1-methoxy-3-(2-nitroethenyl)-, (E)-
• IJBGIPFDIABTKB-AATRIKPKSA-N
• HMS562C06
• Cambridge id 5102116
• Anisole, m-(2-nitrovinyl)-
• A-nitrosytrene
• trans-3-Methoxy-

• MDL： MFCD00024822
• Inchi： 1S/C9H9NO3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-7H,1H3/b6-5+
• InChI Key： IJBGIPFDIABTKB-AATRIKPKSA-N
• SMILES： O(C)C1=CC=CC(/C=C/[N+](=O)[O-])=C1

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 91-95 °C(lit.)
• PSA: 52.37

Benzene, 1-methoxy-3-[(1E)-2-nitroethenyl]- Security Information

• Signal Word：Warning
• Hazard Statement： H302;H312;H315;H319;H332;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P304+P340;P305+P351+P338
• Storage Condition：Room temperature